![molecular formula C18H17ClO6 B1237525 (4S,6R,8R,9Z,11E)-16-Chloro-17,19-dihydroxy-4-methyl-3,7-dioxatricyclo[13.4.0.06,8]nonadeca-1(15),9,11,16,18-pentaene-2,13-dione](/img/structure/B1237525.png)
(4S,6R,8R,9Z,11E)-16-Chloro-17,19-dihydroxy-4-methyl-3,7-dioxatricyclo[13.4.0.06,8]nonadeca-1(15),9,11,16,18-pentaene-2,13-dione
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Overview
Description
(4S,6R,8R,9Z,11E)-16-Chloro-17,19-dihydroxy-4-methyl-3,7-dioxatricyclo[13.4.0.06,8]nonadeca-1(15),9,11,16,18-pentaene-2,13-dione is a natural product found in Fusarium tenuicristatum, Monocillium nordinii, and other organisms with data available.
Scientific Research Applications
Stereoselective Synthesis of Highly Substituted Compounds
Researchers have explored the synthesis of new polyhydroxylated compounds, including 8-oxabicyclo[3.2.1]octanes and 2,7-dioxatricyclo[4.2.1.03,8]nonanes. These structures serve as intriguing synthetic blocks for potential bioactive molecules. The process involved the formation of polyhydroxylated derivatives with diverse substitutions at the C-3 position, resulting in the creation of five new stereocenters. Such compounds bear a structural resemblance to molecules known for their antitumor and glycosidase inhibitor activities, hinting at their potential in pharmaceutical applications (Khlevin et al., 2012).
Complex Formation and Reactivity
Iron(II) Complexes with Amide-Containing Macrocycles
The study presents the synthesis and characterization of Iron(II) complexes with amide-containing macrocycles, serving as non-heme porphyrin analogues. The research illustrates how the protonation state of the ligand significantly influences the reactivity of these complexes with dioxygen, reflecting intricate chemical behavior reminiscent of iron(II) porphyrin complexes. These complexes expand the "expanded porphyrin analogue" family, offering control over spin state and proton availability, and allowing for synthetic modifications to develop versatile metal complexes (Korendovych et al., 2007).
properties
Molecular Formula |
C18H17ClO6 |
---|---|
Molecular Weight |
364.8 g/mol |
IUPAC Name |
(9E,11E)-16-chloro-17,19-dihydroxy-4-methyl-3,7-dioxatricyclo[13.4.0.06,8]nonadeca-1(15),9,11,16,18-pentaene-2,13-dione |
InChI |
InChI=1S/C18H17ClO6/c1-9-6-15-14(25-15)5-3-2-4-10(20)7-11-16(18(23)24-9)12(21)8-13(22)17(11)19/h2-5,8-9,14-15,21-22H,6-7H2,1H3/b4-2+,5-3+ |
InChI Key |
WYZWZEOGROVVHK-ZUVMSYQZSA-N |
Isomeric SMILES |
CC1CC2C(O2)/C=C/C=C/C(=O)CC3=C(C(=CC(=C3Cl)O)O)C(=O)O1 |
SMILES |
CC1CC2C(O2)C=CC=CC(=O)CC3=C(C(=CC(=C3Cl)O)O)C(=O)O1 |
Canonical SMILES |
CC1CC2C(O2)C=CC=CC(=O)CC3=C(C(=CC(=C3Cl)O)O)C(=O)O1 |
Pictograms |
Acute Toxic; Irritant |
synonyms |
5-chloro-6-(7,8-epoxy-10-hydroxy-2-oxo-3,5-undecadienyl)-beta-resorcylic acid mu-lactone KF58332 KF9-A monorden monordene radicicol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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